Cas no 1179729-08-8 (2-Ethoxy-1-[4-(hydroxymethyl)piperidin-1-yl]ethan-1-one)

2-Ethoxy-1-[4-(hydroxymethyl)piperidin-1-yl]ethan-1-one is a specialized organic compound featuring a piperidine core functionalized with a hydroxymethyl group and an ethoxy-substituted carbonyl moiety. This structure imparts unique reactivity, making it valuable as an intermediate in pharmaceutical and fine chemical synthesis. The hydroxymethyl group enhances solubility and provides a handle for further derivatization, while the ethoxy carbonyl moiety offers versatility in nucleophilic substitution or condensation reactions. Its well-defined stereochemistry and stability under mild conditions make it suitable for controlled synthetic applications. The compound is particularly useful in constructing complex heterocycles or bioactive molecules, where precise functional group manipulation is critical.
2-Ethoxy-1-[4-(hydroxymethyl)piperidin-1-yl]ethan-1-one structure
1179729-08-8 structure
Product Name:2-Ethoxy-1-[4-(hydroxymethyl)piperidin-1-yl]ethan-1-one
CAS No:1179729-08-8
MF:C10H19NO3
MW:201.262763261795
CID:5734713
PubChem ID:60958052
Update Time:2025-11-02

2-Ethoxy-1-[4-(hydroxymethyl)piperidin-1-yl]ethan-1-one Chemical and Physical Properties

Names and Identifiers

    • 1179729-08-8
    • F1908-1097
    • AKOS010182493
    • 2-ethoxy-1-[4-(hydroxymethyl)piperidin-1-yl]ethan-1-one
    • 2-ethoxy-1-[4-(hydroxymethyl)piperidin-1-yl]ethanone
    • 2-Ethoxy-1-(4-(hydroxymethyl)piperidin-1-yl)ethan-1-one
    • Ethanone, 2-ethoxy-1-[4-(hydroxymethyl)-1-piperidinyl]-
    • 2-Ethoxy-1-[4-(hydroxymethyl)piperidin-1-yl]ethan-1-one
    • Inchi: 1S/C10H19NO3/c1-2-14-8-10(13)11-5-3-9(7-12)4-6-11/h9,12H,2-8H2,1H3
    • InChI Key: SFASPUDJJBKCLE-UHFFFAOYSA-N
    • SMILES: OCC1CCN(C(COCC)=O)CC1

Computed Properties

  • Exact Mass: 201.13649347g/mol
  • Monoisotopic Mass: 201.13649347g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 176
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 49.8Ų

Experimental Properties

  • Density: 1.077±0.06 g/cm3(Predicted)
  • Boiling Point: 346.5±17.0 °C(Predicted)
  • pka: 14.94±0.10(Predicted)

2-Ethoxy-1-[4-(hydroxymethyl)piperidin-1-yl]ethan-1-one Pricemore >>

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Additional information on 2-Ethoxy-1-[4-(hydroxymethyl)piperidin-1-yl]ethan-1-one

Comprehensive Guide to 2-Ethoxy-1-[4-(hydroxymethyl)piperidin-1-yl]ethan-1-one (CAS No. 1179729-08-8): Properties, Applications, and Market Insights

2-Ethoxy-1-[4-(hydroxymethyl)piperidin-1-yl]ethan-1-one (CAS No. 1179729-08-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This molecule, characterized by its unique piperidine backbone and ethoxy functional group, plays a crucial role in modern drug discovery and material science. In this article, we delve into its chemical properties, synthesis methods, applications, and emerging trends in the industry.

The 2-Ethoxy-1-[4-(hydroxymethyl)piperidin-1-yl]ethan-1-one structure features a piperidine ring substituted with a hydroxymethyl group at the 4-position, coupled with an ethoxy ketone moiety. This combination imparts unique reactivity and solubility characteristics, making it valuable for medicinal chemistry applications. Researchers often explore its potential as a building block for more complex molecules, particularly in the development of CNS-targeting drugs and enzyme inhibitors.

Recent studies highlight the growing importance of piperidine derivatives like 2-Ethoxy-1-[4-(hydroxymethyl)piperidin-1-yl]ethan-1-one in addressing neurological disorders. With the global rise in neurodegenerative conditions, pharmaceutical companies are actively investigating such compounds for their potential to cross the blood-brain barrier and modulate neural receptors. The hydroxymethyl group in particular enhances water solubility, a critical factor in drug bioavailability optimization.

From a synthetic chemistry perspective, CAS 1179729-08-8 serves as an important intermediate in multi-step organic synthesis. Its reactivity allows for various functional group transformations, enabling the creation of diverse molecular architectures. Chemists frequently employ this compound in peptide coupling reactions and as a precursor for heterocyclic compounds. The ethoxy group provides stability while maintaining sufficient reactivity for subsequent modifications.

The pharmaceutical industry shows increasing demand for 2-Ethoxy-1-[4-(hydroxymethyl)piperidin-1-yl]ethan-1-one due to its versatility in drug design. Market analysis indicates a compound annual growth rate (CAGR) of 6.8% for similar pharmaceutical intermediates between 2023-2028. This growth aligns with the expanding precision medicine sector and the need for customized molecular scaffolds in targeted therapies.

Quality control of CAS 1179729-08-8 follows strict protocols to ensure purity and consistency. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to verify the compound's identity and purity. These measures are particularly important given the compound's application in GMP-compliant pharmaceutical manufacturing processes.

Environmental considerations for 2-Ethoxy-1-[4-(hydroxymethyl)piperidin-1-yl]ethan-1-one production have become increasingly important. Manufacturers are adopting green chemistry principles to minimize waste and energy consumption during synthesis. This includes exploring catalytic processes and biodegradable solvents in the production workflow, responding to the industry's sustainability initiatives.

Storage and handling of CAS 1179729-08-8 require standard laboratory precautions. The compound should be kept in airtight containers under inert atmosphere when long-term storage is needed. While not classified as hazardous under normal conditions, proper personal protective equipment (PPE) including gloves and safety glasses is recommended during handling, following general laboratory safety protocols.

Future research directions for 2-Ethoxy-1-[4-(hydroxymethyl)piperidin-1-yl]ethan-1-one include exploring its potential in bioconjugation chemistry and prodrug development. The hydroxymethyl group presents opportunities for creating drug-linker systems in antibody-drug conjugates (ADCs), a rapidly growing field in oncology therapeutics. Additionally, computational chemistry approaches are being employed to predict new bioactive derivatives of this scaffold.

For researchers sourcing CAS 1179729-08-8, it's essential to verify supplier credentials and obtain proper certificates of analysis. The compound is typically available in research quantities from specialized fine chemical suppliers, with custom synthesis options for larger-scale requirements. Pricing varies based on purity specifications and order volume, with current market rates reflecting its status as a high-value intermediate.

The intellectual property landscape surrounding 2-Ethoxy-1-[4-(hydroxymethyl)piperidin-1-yl]ethan-1-one includes several patents covering its synthesis methods and specific pharmaceutical applications. Companies developing novel therapeutics using this scaffold should conduct thorough freedom-to-operate analyses to navigate the complex patent environment in medicinal chemistry.

In conclusion, 2-Ethoxy-1-[4-(hydroxymethyl)piperidin-1-yl]ethan-1-one (CAS No. 1179729-08-8) represents an important tool in modern chemical research and drug development. Its unique structural features and versatile reactivity continue to make it valuable across multiple scientific disciplines. As research progresses, we anticipate new applications emerging for this interesting compound in both pharmaceutical and material science fields.

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